N1-Ethyl-N1-(4-(methylthio)benzyl)ethane-1,2-diamine

• IUPAC Name: N'-ethyl-N'-[(4-methylsulfanylphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C12H20N2S/c1-3-14(9-8-13)10-11-4-6-12(15-2)7-5-11/h4-7H,3,8-10,13H2,1-2H3
• InChI Key: YJCUFGBSVBGHHX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)CC1=CC=C(C=C1)SC
• Molecular Formula: C12H20N2S
• DSSTOX Substance ID: DTXSID50605741
• Molecular Weight: 224.37 g/mol
• CAS RN: 61694-90-4

Description

“N1-Ethyl-N1-(4-(methylthio)benzyl)ethane-1,2-diamine” is a chemical compound with the formula C12H20N2S. It is used in research and has a molecular weight of 224.37.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N1-Ethyl-N1-(4-(methylthio)benzyl)ethane-1,2-diamine” are not fully detailed in the search results. It is known that the compound has a molecular weight of 224.37.

Scientific Research Applications

DNA Interaction

• A study on a nickel(II) complex with a structurally related compound, N-Benzyl-N′-[2-(benzylamino)ethyl]ethane-1,2-diamine, revealed its interaction with calf thymus DNA, binding through electrostatic interactions only (Wang et al., 2008).

Corrosion Inhibition

• Research on amine derivatives, including compounds structurally similar to the target compound, highlighted their effectiveness as corrosion inhibitors for steel surfaces, as demonstrated through density functional theory and molecular dynamics simulations (Saha et al., 2018).

Crystal Structure Analysis

• Studies on copper(I) complexes with related compounds like N,N′-bis[1-(4-chlorophenyl)ethylidene]ethane-1,2-diamine and N,N′-bis[1-(4-nitrophenyl)ethylidene]ethane-1,2-diamine, provided insights into their crystal structures, which could have implications for the understanding of the target compound's structural aspects (Dehghanpour et al., 2009).

Green Chemistry

• In the context of green chemistry, derivatives of ethane-1,2-diamine have been utilized in the synthesis of corrosion inhibitors from biomass platform molecules, highlighting the potential environmental benefits and applications in sustainability (Chen et al., 2021).

Luminescent Material Application

• Carbazole Schiff base derivatives, including N1,N2-bis[(9-ethyl-carbazole-3-yl)methylene]ethane-1,2-diamine, have been synthesized, showcasing their potential as luminescent materials for various applications (Zhou Hong-ping, 2010).

Catalytic Activity

• The catalytic activity of acidic ionic liquids derived from compounds like N1,N1,N2,N2-tetramethylethane-1,2-diamine has been explored, indicating potential applications in multicomponent reactions (Zare et al., 2017).

Safety And Hazards

Safety information for “N1-Ethyl-N1-(4-(methylthio)benzyl)ethane-1,2-diamine” suggests that it should be handled under inert gas and protected from moisture. It should be kept away from heat, sparks, open flames, and hot surfaces. Contact with skin, eyes, or clothing should be avoided.